Cas no 1805880-08-3 (3-Bromo-1-(3-(chloromethyl)-5-(trifluoromethylthio)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-(chloromethyl)-5-(trifluoromethylthio)phenyl)propan-1-one
• CAS No: 1805880-08-3
• MF: C₁₁H₉BrClF₃OS
• MW: 361.60577082634
• CID: 4974560
• Update Time: 2025-08-05

3-Bromo-1-(3-(chloromethyl)-5-(trifluoromethylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-(chloromethyl)-5-(trifluoromethylthio)phenyl)propan-1-one

• Inchi： 1S/C11H9BrClF3OS/c12-2-1-10(17)8-3-7(6-13)4-9(5-8)18-11(14,15)16/h3-5H,1-2,6H2
• InChI Key： IREBIAYMBPTKMQ-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C=C(CCl)C=1)SC(F)(F)F)=O

Computed Properties

• Exact Mass: 359.91981 g/mol
• Monoisotopic Mass: 359.91981 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 361.61
• XLogP3: 4.4
• Topological Polar Surface Area: 42.4

Additional information on 3-Bromo-1-(3-(chloromethyl)-5-(trifluoromethylthio)phenyl)propan-1-one

3-Bromo-1-(3-(chloromethyl)-5-(trifluoromethylthio)phenyl)propan-1-one: A Comprehensive Overview

3-Bromo-1-(3-(chloromethyl)-5-(trifluoromethylthio)phenyl)propan-1-one, also known by its CAS number 1805880-08-3, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its bromine atom, chloromethyl group, and trifluoromethylthio substituent, which collectively contribute to its intriguing chemical properties and potential applications.

The molecular structure of 3-Bromo-1-(3-(chloromethyl)-5-(trifluoromethylthio)phenyl)propan-1-one consists of a phenyl ring substituted with three distinct groups: a bromine atom at the 3-position, a chloromethyl group at the 5-position, and a trifluoromethylthio group at the para position. This arrangement creates a highly functionalized molecule with potential for diverse reactivity and biological activity. Recent studies have explored the compound's ability to act as a precursor in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

One of the most promising applications of this compound lies in its role as an intermediate in drug discovery. Researchers have utilized its unique substituents to design molecules with enhanced pharmacokinetic properties, such as improved bioavailability and reduced toxicity. For instance, the bromine atom can serve as a site for further functionalization, enabling the creation of derivatives with tailored biological activities. Similarly, the trifluoromethylthio group has been shown to enhance the stability and lipophilicity of molecules, making it an attractive feature for drug design.

In addition to its role in drug discovery, 3-Bromo-1-(3-(chloromethyl)-5-(trifluoromethylthio)phenyl)propan-1-one has been investigated for its potential in materials science. The compound's ability to undergo various chemical transformations makes it a valuable building block for constructing advanced materials with specific mechanical or electronic properties. For example, recent research has focused on its use in synthesizing polymers with enhanced thermal stability and conductivity.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the bromination of a phenyl derivative followed by subsequent substitution reactions to introduce the chloromethyl and trifluoromethylthio groups. Advances in catalytic methods have significantly improved the efficiency of these reactions, making large-scale production more feasible.

From an environmental perspective, understanding the degradation pathways of 3-Bromo-1-(3-(chloromethyl)-5-(trifluoromethylthio)phenyl)propan-1-one is crucial for assessing its potential impact on ecosystems. Recent studies have demonstrated that the compound undergoes rapid hydrolysis under certain conditions, reducing its persistence in aquatic environments. However, further research is needed to fully characterize its environmental fate and toxicity.

In conclusion, 3-Bromo-1-(3-(chloromethyl)-5-(trifluoromethylthio)phenyl)propan-1-one, with its CAS number 1805880-08-3, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.